Cas no 1396750-30-3 (3-(2H-1,3-benzodioxol-5-yl)-1-4-(piperidin-1-yl)but-2-yn-1-ylurea)

• Product Name: 3-(2H-1,3-benzodioxol-5-yl)-1-4-(piperidin-1-yl)but-2-yn-1-ylurea
• CAS No: 1396750-30-3
• MF: C₁₇H₂₁N₃O₃
• MW: 315.366944074631
• CID: 6479743
• Update Time: 2025-11-02

3-(2H-1,3-benzodioxol-5-yl)-1-4-(piperidin-1-yl)but-2-yn-1-ylurea Chemical and Physical Properties

Names and Identifiers

• 3-(2H-1,3-benzodioxol-5-yl)-1-4-(piperidin-1-yl)but-2-yn-1-ylurea
• 1-(1,3-benzodioxol-5-yl)-3-(4-piperidin-1-ylbut-2-ynyl)urea

• Inchi： 1S/C17H21N3O3/c21-17(18-8-2-5-11-20-9-3-1-4-10-20)19-14-6-7-15-16(12-14)23-13-22-15/h6-7,12H,1,3-4,8-11,13H2,(H2,18,19,21)
• InChI Key： URQXIIHSGKEZON-UHFFFAOYSA-N
• SMILES： N(C1=CC=C2OCOC2=C1)C(NCC#CCN1CCCCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 3-(2H-1,3-benzodioxol-5-yl)-1-4-(piperidin-1-yl)but-2-yn-1-ylurea

Exploring the Potential of 3-(2H-1,3-benzodioxol-5-yl)-1-4-(piperidin-1-yl)but-2-yn-1-ylurea (CAS No. 1396750-30-3) in Modern Research

The compound 3-(2H-1,3-benzodioxol-5-yl)-1-4-(piperidin-1-yl)but-2-yn-1-ylurea (CAS No. 1396750-30-3) has garnered significant attention in the field of medicinal chemistry and drug discovery. This unique molecule combines a benzodioxole moiety with a piperidine-based alkyne linker and a urea functional group, making it an intriguing subject for researchers exploring novel therapeutic agents. With the growing interest in small molecule drug development and targeted therapies, compounds like this offer promising avenues for investigation.

Recent trends in pharmaceutical research have shown increased focus on heterocyclic compounds and their potential biological activities. The 1,3-benzodioxole structure present in this molecule is particularly noteworthy, as similar frameworks have demonstrated various pharmacological properties in approved drugs. Meanwhile, the piperidine component adds another dimension of interest, given its prevalence in CNS-active compounds and its ability to influence molecular properties like solubility and membrane permeability.

From a synthetic chemistry perspective, the but-2-yn-1-yl linker in 3-(2H-1,3-benzodioxol-5-yl)-1-4-(piperidin-1-yl)but-2-yn-1-ylurea presents interesting possibilities for further derivatization. The alkyne functionality serves as a versatile handle for click chemistry applications, a technique that has revolutionized drug discovery workflows in recent years. This makes the compound potentially valuable as a chemical probe or as a building block in combinatorial chemistry approaches.

The urea functional group in this molecule deserves special mention, as urea derivatives have shown diverse biological activities across multiple therapeutic areas. Current research hotspots include investigating urea-containing compounds as enzyme inhibitors, particularly for targets involved in metabolic disorders and inflammatory pathways. The specific combination of structural elements in CAS 1396750-30-3 suggests potential for unique molecular interactions that could be explored in these contexts.

Analytical characterization of 3-(2H-1,3-benzodioxol-5-yl)-1-4-(piperidin-1-yl)but-2-yn-1-ylurea reveals interesting physicochemical properties that influence its research applications. The compound's logP and hydrogen bonding capacity, determined by its functional groups, suggest moderate lipophilicity balanced with sufficient polarity for biological studies. These characteristics are particularly relevant given current industry focus on developing compounds with optimal drug-like properties and ADME profiles.

In the context of modern drug discovery paradigms, molecules like 3-(2H-1,3-benzodioxol-5-yl)-1-4-(piperidin-1-yl)but-2-yn-1-ylurea are increasingly valuable for fragment-based drug design approaches. The compound's molecular weight and complexity position it well for use as either a starting point for optimization or as a fragment in larger scaffold assembly. This aligns with current trends toward more efficient lead identification strategies in pharmaceutical R&D.

The synthetic accessibility of CAS 1396750-30-3 makes it particularly appealing for research applications. Standard protocols for introducing the benzodioxole and piperidine moieties, combined with well-established urea formation methods, allow for reliable preparation of this compound and its analogs. This synthetic tractability is crucial in today's research environment, where rapid analog generation and structure-activity relationship studies are paramount.

From a safety and handling perspective, 3-(2H-1,3-benzodioxol-5-yl)-1-4-(piperidin-1-yl)but-2-yn-1-ylurea presents no special hazards under normal laboratory conditions, making it accessible to a wide range of researchers. This characteristic, combined with its interesting structural features, contributes to its growing popularity in academic and industrial research settings focused on medicinal chemistry innovation.

Looking forward, the unique structural features of CAS 1396750-30-3 suggest multiple directions for future investigation. Potential areas of exploration include evaluation as a pharmacophore in neurological targets, investigation of its metabolic stability, or development as a molecular imaging probe. The compound's balanced properties make it an excellent candidate for these and other emerging applications in chemical biology and drug discovery.

As research into heterocyclic compounds continues to expand, 3-(2H-1,3-benzodioxol-5-yl)-1-4-(piperidin-1-yl)but-2-yn-1-ylurea stands out as a versatile and interesting molecule worthy of further study. Its combination of established pharmacophoric elements with innovative structural features positions it well to contribute to advances in multiple therapeutic areas, particularly those addressing unmet medical needs through novel mechanisms of action.